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Cat. No.: B1583733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleyl phosphate is a complex mixture of mono- and diesters of oleyl alcohol and phosphoric

acid. It is utilized in various industries, including cosmetics and pharmaceuticals, as an

emulsifier, surfactant, and wetting agent. The ratio of monoester to diester, along with the

presence of impurities such as free phosphoric acid and unreacted oleyl alcohol, significantly

influences its functional properties. Therefore, accurate and detailed characterization is crucial

for quality control and formulation development.

These application notes provide detailed protocols for the comprehensive analysis of oleyl
phosphate using a suite of analytical techniques: potentiometric titration, High-Performance

Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), ³¹P Nuclear

Magnetic Resonance (³¹P NMR) spectroscopy, and Electrospray Ionization Tandem Mass

Spectrometry (ESI-MS/MS).

Analytical Workflow Overview
A logical workflow for the characterization of oleyl phosphate involves a combination of

quantitative and qualitative techniques to determine the composition and confirm the structure

of its components.
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Characterization Workflow
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ESI-MS/MS Fragmentation of Mono-oleyl Phosphate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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